Cas no 16584-08-0 (Benzo[b]thiophene-3-methanamine,5-bromo-N-(2-chloroethyl)-N-(1-methylethyl)-, hydrochloride (1:1))

• Product Name: Benzo[b]thiophene-3-methanamine,5-bromo-N-(2-chloroethyl)-N-(1-methylethyl)-, hydrochloride (1:1)
• CAS No: 16584-08-0
• MF: C₁₄H₁₈BrCl₂NS
• MW: 383.174419879913
• CID: 191974
• PubChem ID: 204550
• Update Time: 2025-04-19

Benzo[b]thiophene-3-methanamine,5-bromo-N-(2-chloroethyl)-N-(1-methylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-methanamine,5-bromo-N-(2-chloroethyl)-N-(1-methylethyl)-, hydrochloride (1:1)
• N-[(5-bromo-1-benzothiophen-3-yl)methyl]-N-(2-chloroethyl)propan-2-amine,hydrochloride
• 16584-08-0
• Benzo(b)thiophene-3-methylamine, 5-bromo-N-(2-chloroethyl)-N-isopropyl-, hydrochloride
• Benzo(b)thiophene-3-methanamine, 5-bromo-N-(2-chloroethyl)-N-(1-methylethyl)-, hydrochloride
• DTXSID60168034
• 5-Bromo-N-(2-chloroethyl)-N-isopropylbenzo(b)thiophene-3-methylamine hydrochloride

• Inchi： 1S/C14H17BrClNS.ClH/c1-10(2)17(6-5-16)8-11-9-18-14-4-3-12(15)7-13(11)14;/h3-4,7,9-10H,5-6,8H2,1-2H3;1H
• InChI Key： NQXHBIHBKWFIHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CS2)CN(CCCl)C(C)C.Cl

Computed Properties

• Exact Mass: 380.97224
• Monoisotopic Mass: 380.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5Ų

Experimental Properties

• Boiling Point: 377.5°C at 760 mmHg
• Flash Point: 182.1°C
• PSA: 3.24